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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126

Essential Safety and Handling Guide for 1-
Pentanethiol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Pentanethiol. Adherence to
these protocols is essential for ensuring laboratory safety and minimizing risk.

Quantitative Data Summary

For quick reference, the following tables summarize key quantitative data for 1-Pentanethiol.

Table 1: Physical and Chemical Properties of 1-Pentanethiol
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Property

Value

CAS Number

110-66-7[1][2][3]

Molecular Formula

C5H12S[2][4]

Molecular Weight 104.21 g/mol [4]
Clear, colorless to pale yellow liquid with a
Appearance
strong, unpleasant odor[2][5]
Boiling Point 126 °C (lit.)[6]
Melting Point -76 °C[6]
Flash Point 18 °C / 64.4 °F (closed cup)[4]
Density 0.84 g/mL at 25 °C (lit.)[6]

Vapor Density

3.59 (Air = 1)[7]

Vapor Pressure

27.4 mmHg at 37.7 °C

Solubility in Water

Insoluble[5][7]

Table 2: Occupational Exposure Limits for 1-Pentanethiol

Organization

Limit

NIOSH REL

C 0.5 ppm (2.1 mg/m3) [15-minute][5][8]

OSHA PEL

None established[5][8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Proper selection and use of PPE are the most critical lines of defense when handling 1-

Pentanethiol.

o Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[2]

Always inspect gloves for damage before use and wash hands thoroughly after handling.[2]
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Eye and Face Protection: Chemical splash goggles are mandatory.[2] For operations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[2] Eyewash
stations must be readily accessible.[3]

Skin and Body Protection: A flame-resistant lab coat or chemical-resistant apron should be
worn.[2] Wear appropriate protective clothing to prevent any possibility of skin exposure.[1]
Safety showers should be close to the workstation.[3]

Respiratory Protection: All work with 1-Pentanethiol should be conducted in a certified
chemical fume hood or with another form of adequate local exhaust ventilation to keep
airborne concentrations low.[1][2] If exposure limits are exceeded, a NIOSH/MSHA-approved
respirator with an organic vapor cartridge is required.[1][9]

Handling and Storage Protocol

1-Pentanethiol is a highly flammable liquid and vapor that requires careful handling and
storage.[3][4]

Handling:

Ventilation: Always handle 1-Pentanethiol inside a properly functioning chemical fume hood.

[2]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,
open flames, and hot surfaces.[4] Use spark-proof tools and explosion-proof equipment.[3][4]

Grounding: Ground and bond containers when transferring material to prevent static
electricity discharge.[3][4]

Personal Hygiene: Do not eat, drink, or smoke in the work area.[4] Wash hands and any
exposed skin thoroughly after handling.[2]

Storage:

Container: Store in a tightly closed, properly labeled container.[1][2]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]
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Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,
reducing agents, bases, and metals.[3][4]

Spill and Emergency Procedures

Small Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the area.
Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material like sand, vermiculite, or
earth.[1][4]

Collect: Using non-sparking tools, scoop the absorbent material into a suitable, sealed
container for hazardous waste disposal.[4][7]

First Aid Measures:

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek medical aid if irritation develops or
persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[10] If the victim is conscious and alert, give 2-4 cupfuls
of milk or water.[1] Seek immediate medical attention.[1]

Disposal Plan

Chemical waste generators must adhere to federal, state, and local regulations for hazardous

waste disposal.[1]
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o Classification: Determine if the discarded chemical is classified as hazardous waste
according to US EPA guidelines (40 CFR Parts 261.3).[1]

o Containment: Collect waste 1-Pentanethiol and contaminated materials in a designated,
sealed, and properly labeled hazardous waste container.

o Disposal: Dispose of the waste through a licensed professional waste disposal service. Do
not dispose of it down the drain or into the environment.[10]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 1-Pentanethiol, from
preparation to emergency response.
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Workflow for Handling 1-Pentanethiol
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Caption: Workflow for the safe handling of 1-Pentanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Pentanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094126#personal-protective-equipment-for-handling-
1-pentanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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